N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-[2-(4-fluorophenoxy)ethyl]-2-(4-methyl-6-oxopyrimidin-1-yl)acetamide
• InChI: InChI=1S/C15H16FN3O3/c1-11-8-15(21)19(10-18-11)9-14(20)17-6-7-22-13-4-2-12(16)3-5-13/h2-5,8,10H,6-7,9H2,1H3,(H,17,20)
• InChI Key: JWOJTOYELLRLRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CC(=O)NCCOC2=CC=C(C=C2)F
• Molecular Formula: C15H16FN3O3
• Molecular Weight: 305.30 g/mol

Description

N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide, also known as FEPM, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. FEPM is a small molecule that belongs to the class of pyrimidine derivatives and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide is not fully understood. However, it is believed that N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide exerts its therapeutic effects by modulating various signaling pathways and enzymes. N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators such as prostaglandins. N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide has also been shown to inhibit the activity of the protein kinase CK2, which is involved in various cellular processes such as cell proliferation and apoptosis.
Biochemical and Physiological Effects:
N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce the production of inflammatory mediators such as prostaglandins and cytokines. N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide has also been shown to inhibit the migration of cancer cells and induce apoptosis in cancer cells. Additionally, N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide has been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and reach its target inside cells. N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide is also stable and can be easily synthesized in large quantities. However, N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide has some limitations for lab experiments. It has limited solubility in water, which can make it difficult to administer in vivo. Additionally, N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide has not been extensively studied in humans, and its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for the study of N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide. One potential direction is to further investigate its anti-inflammatory and anti-tumor activities in animal models and humans. Another direction is to study its potential neuroprotective effects in humans with neurodegenerative diseases. Additionally, future studies could focus on improving the solubility and bioavailability of N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide to enhance its therapeutic potential. Overall, N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide has shown promising results in preclinical studies, and further research is needed to fully understand its therapeutic potential.

Synthesis Methods

N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide can be synthesized using a straightforward and efficient method that involves the reaction of 4-fluoroanisole with 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)acetic acid in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and DMAP (4-dimethylaminopyridine). The reaction yields N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide as a white crystalline solid with a purity of more than 99%.

Scientific Research Applications

N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-oxidant activities. N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide has also been reported to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, N-(2-(4-fluorophenoxy)ethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide has been shown to possess anti-viral activity against the influenza virus and herpes simplex virus type 1.